Cas no 83929-30-0 ([2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1))

[2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1) structure
83929-30-0 structure
Product name:[2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1)
CAS No:83929-30-0
MF:C17H28O4P+.CH5N3
MW:386.44612
CID:1818265
PubChem ID:44151744

[2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1) Chemical and Physical Properties

Names and Identifiers

    • [2-(4-nonylphenoxy)ethyl] hydrogen phosphonate, compound with guanidine (1:1)
    • (2-(4-Nonylphenoxy)ethyl) hydrogen phosphonate, compound with guanidine (1:1)
    • guanidine
    • 2-(4-nonylphenoxy)ethoxyphosphinic acid
    • guanidine,hydroxy-[2-(4-nonylphenoxy)ethoxy]-oxophosphanium
    • EINECS 281-325-7
    • NS00090543
    • 83929-30-0
    • Inchi: InChI=1S/C17H27O4P.CH5N3/c1-2-3-4-5-6-7-8-9-16-10-12-17(13-11-16)20-14-15-21-22(18)19;2-1(3)4/h10-13H,2-9,14-15H2,1H3;(H5,2,3,4)/p+1
    • InChI Key: TZPHQPLXZFMLNM-UHFFFAOYSA-O
    • SMILES: CCCCCCCCCC1=CC=C(C=C1)OCCO[P+](=O)O.C(=N)(N)N

Computed Properties

  • Exact Mass: 386.22086854g/mol
  • Monoisotopic Mass: 386.22086854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 13
  • Complexity: 304
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132Ų

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